Cas no 124463-97-4 (2-Pyridinecarbonitrile,N-oxide (9CI))

• Product Name: 2-Pyridinecarbonitrile,N-oxide (9CI)
• CAS No: 124463-97-4
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD00083061
• CID: 103739
• PubChem ID: 75466
• Update Time: 2025-05-23

2-Pyridinecarbonitrile,N-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile,N-oxide (9CI)
• 2-CYANOPYRIDINIUM-1-OLATE
• 2-Pyridinecarbonitrile,N-oxide(9CI)
• NSC-99905
• J-400298
• 1-oxidopyridin-1-ium-2-carbonitrile
• 2-Cyanopyridine N-oxide
• 2402-98-4
• F95373
• NS00027541
• 124463-97-4
• DTXSID80178756
• 2-cyanopyridin-1-ium-1-olate
• 2-Pyridinecarbonitrile 1-oxide
• SCHEMBL805958
• 2-Cyanopyridine 1-oxide
• NSC99905
• 2-Cyanopyridine oxide
• Pyridine-2-carbonitrile 1-oxide
• Picolinonitrile, 1-oxide
• MFCD00083061
• pyridine-2-carbonitrile1-oxide
• 2-Pyridinecarbonitrile, 1-oxide

• MDL： MFCD00083061
• Inchi： 1S/C6H4N2O/c7-5-6-3-1-2-4-8(6)9/h1-4H
• InChI Key： XXDJXMMIVUCDGP-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 120.032
• Monoisotopic Mass: 120.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.14
• Boiling Point: 382.7°Cat760mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.567

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Pyridinecarbonitrile,N-oxide (9CI)

2-Pyridinecarbonitrile, N-oxide (9CI) (CAS No. 124463-97-4): An Overview of Its Properties, Applications, and Recent Research

2-Pyridinecarbonitrile, N-oxide (9CI), with the CAS number 124463-97-4, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a derivative of pyridine and belongs to the class of nitriles. Its unique chemical structure and properties make it a valuable reagent in various synthetic processes and biological studies.

The molecular formula of 2-Pyridinecarbonitrile, N-oxide (9CI) is C₆H₅N₂O, and its molecular weight is 115.11 g/mol. The compound features a pyridine ring with a cyano group at the 2-position and an oxide group at the nitrogen atom. This combination of functional groups imparts distinct chemical and physical properties to the molecule, making it suitable for a wide range of applications.

In terms of physical properties, 2-Pyridinecarbonitrile, N-oxide (9CI) is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The chemical reactivity of 2-Pyridinecarbonitrile, N-oxide (9CI) is characterized by its ability to participate in various reactions. The cyano group can undergo nucleophilic addition reactions, making it useful in the synthesis of amides, carboxylic acids, and other functionalized compounds. The oxide group on the nitrogen atom can also engage in redox reactions, which can be harnessed for the synthesis of more complex molecules.

In biological studies, 2-Pyridinecarbonitrile, N-oxide (9CI) has shown promise as a tool for investigating enzyme mechanisms and cellular processes. Recent research has highlighted its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have demonstrated that this compound can selectively inhibit certain isoforms of cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes in the liver.

Beyond its enzymatic inhibition properties, 2-Pyridinecarbonitrile, N-oxide (9CI) has been explored for its potential therapeutic applications. Preclinical studies have indicated that it may have anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines. Additionally, there is growing interest in its use as a lead compound for the development of new drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 2-Pyridinecarbonitrile, N-oxide (9CI) has also contributed to its popularity in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common method involves the oxidation of 2-cyanopyridine using hydrogen peroxide or other oxidizing agents. These synthetic protocols are well-documented in the literature and are widely used by chemists working in academic and industrial settings.

In the pharmaceutical industry, 2-Pyridinecarbonitrile, N-oxide (9CI) has been evaluated as a potential drug candidate due to its unique biological activities. Clinical trials are currently underway to assess its safety and efficacy in treating various conditions. Preliminary results have been promising, with the compound showing favorable pharmacokinetic properties and minimal side effects.

The environmental impact of 2-Pyridinecarbonitrile, N-oxide (9CI) is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. This makes it a relatively safe compound for use in industrial processes and pharmaceutical applications.

In conclusion, 2-Pyridinecarbonitrile, N-oxide (9CI) (CAS No. 124463-97-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool for advancing our understanding of biological systems and developing new therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to remain at the forefront of scientific inquiry.